Cas no 79703-26-7 (D-gluco-Heptonic acid, g-lactone, (2x)-)

• Product Name: D-gluco-Heptonic acid, g-lactone, (2x)-
• CAS No: 79703-26-7
• MF: C₇H₁₂O₇
• MW: 208.165983200073
• CID: 556135
• PubChem ID: 22793664
• Update Time: 2025-04-19

D-gluco-Heptonic acid, g-lactone, (2x)- Chemical and Physical Properties

Names and Identifiers

• D-gluco-Heptonic acid, g-lactone, (2x)-
• D -GLUCOHEPTONO-1,4-LACTONE
• D-Glycero-D-gulo-heptono-1,4-lactone
• Glucoheptonic acid-1,4-lactone
• CS-W020993
• 221129-03-9
• 79703-26-7
• SCHEMBL515119
• E75798
• (3R,4S,5R)-3,4-Dihydroxy-5-((1S,2R)-1,2,3-trihydroxypropyl)dihydrofuran-2(3H)-one
• (3R,4S,5R)-3,4-dihydroxy-5-[(1S,2R)-1,2,3-trihydroxypropyl]oxolan-2-one
• AS-76080
• 57FB20C7-1745-41B6-8393-C2B0F4CCE1F1
• D-Glucoheptonic acid-1,4-lactone
• A861093
• 89-67-8

• Inchi： 1S/C7H12O7/c8-1-2(9)3(10)6-4(11)5(12)7(13)14-6/h2-6,8-12H,1H2/t2-,3+,4+,5-,6-/m1/s1
• InChI Key： VIVCRCODGMFTFY-FPRJBGLDSA-N
• SMILES： O1C([C@@H]([C@@H]([C@H]1[C@H]([C@@H](CO)O)O)O)O)=O

Computed Properties

• Exact Mass: 208.058
• Monoisotopic Mass: 208.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2.6

Experimental Properties

• Color/Form: Solids
• Density: 1.61
• Melting Point: 152-155 °C(lit.)
• Boiling Point: 461°C at 760 mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.565
• PSA: 127.45000
• LogP: -3.65230
• Solubility: Not determined

D-gluco-Heptonic acid, g-lactone, (2x)- Security Information

• WGK Germany：3